4-bromo-5-methyl-1H-indole

• IUPAC Name: 4-bromo-5-methyl-1H-indole
• InChI: InChI=1S/C9H8BrN/c1-6-2-3-8-7(9(6)10)4-5-11-8/h2-5,11H,1H3
• InChI Key: DVCLJDAZHYRZHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)NC=C2)Br
• Molecular Formula: C9H8BrN
• DSSTOX Substance ID: DTXSID00440740
• Molecular Weight: 210.07 g/mol
• CAS RN: 610794-15-5

Description

4-bromo-5-methyl-1H-indole is a chemical compound with the CAS Number: 610794-15-5. It has a molecular weight of 210.07.

Molecular Structure Analysis

The molecular structure of 4-bromo-5-methyl-1H-indole consists of a bromine atom attached to the 4th carbon of the indole ring and a methyl group attached to the 5th carbon.

Physical And Chemical Properties Analysis

4-bromo-5-methyl-1H-indole is a solid at room temperature.

Scientific Research Applications

Cancer Treatment Research

Indole derivatives, including 4-bromo-5-methyl-1H-indole, have been increasingly studied for their potential in treating cancer. .

Microbial Infection Control

Halogenated indoles, such as 4-bromo-5-methyl-1H-indole, have shown promise in eradicating persister formation by E. .

Pharmaceutical Intermediates

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Ergot Alkaloid Synthesis

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GSK-3 Inhibition

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Medicinal Chemistry

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Safety and Hazards

4-bromo-5-methyl-1H-indole is labeled with the GHS07 pictogram and has a signal word of "Warning". It is advised to avoid ingestion and inhalation, and to use personal protective equipment when handling this compound.

Future Directions

Given the broad range of biological activities of indole derivatives, there is potential for further exploration of 4-bromo-5-methyl-1H-indole in the development of new therapeutic agents.

Mechanism of Action

Target of Action

4-Bromo-5-methyl-1H-indole, like many indole derivatives, has been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes . For instance, some indole derivatives have been found to inhibit viral replication, showing antiviral activity .

Biochemical Pathways

Indole derivatives are known to impact a wide range of biochemical pathways, often related to their biological activities . For example, some indole derivatives have been found to inhibit the replication of viruses, affecting the viral life cycle .

Result of Action

Indole derivatives are known to have a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects . These effects are likely the result of the compound’s interaction with its targets and its impact on various biochemical pathways .

Synthesis routes and methods I

Procedure details

Bredereck's reagent (tert-butoxybis(dimethylamino)methane—16 g, 91 mmol) is added at room temperature to a solution of 2,6-dimethyl-3-nitrobromobenzene (20 g, 87 mmol) in anhydrous DMF (120 ml). The reaction mixture is heated at 120-125° C. under N2 for 5 hours or until starting material is mostly consumed according to TLC. The reaction mixture is allowed to cool to room temperature, poured into water (300 ml), and extracted with dichloromethane (100 ml×3). The combined extracts are dried over anhydrous sodium sulfate, filtered, and concentrated to obtain a mixture of enamines as a dark brown oil. This material is carried on to the next step without purification. The crude mixture is dissolved in acetic acid/water (250 ml of 4:1), cooled to 0° C. and treated with zinc dust (57 g, 870 mmol) added slowly in portions. After complete addition, the reaction mixture is heated at 110° C. for 4 h. Zinc is removed by filtration through a celite pad and the filtrate is extracted with dichloromethane (100 ml×3). The combined extracts are dried over anhydrous sodium sulfate, concentrated and purified by flash chromatography on silica get (EtOAc/Hexane 1:20) to obtain 4-bromo-5-methylindole (5.3 g) (21) as a light purple oil.

Synthesis routes and methods II

Procedure details

[2-(2-Bromo-3-methyl-6-nitro-phenyl)vinyl]-dimethyl-amine (10 g) was dissolved in AcOH/H2O (100 mL:25 mL), cooled to 0° C. and treated with Zn (30 g) added slowly in portions. After complete addition, the reaction mixture was heated at 110° C. overnight. The mixture was diluted with water and extracted with EtOAc. The organic layer was dried over Na2SO4 and concentrated to give the crude product. The crude product was purified by silica gel column chromatography to afford the title compound (1.4 g, 20%)